Cas no 1196662-07-3 (7-(benzenesulfonyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 7-(benzenesulfonyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1196662-07-3
• MF: C₁₂H₈IN₃O₂S
• MW: 385.180293083191
• MDL: MFCD27942087
• CID: 4562656
• PubChem ID: 57963049
• Update Time: 2025-05-27

7-(benzenesulfonyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-7-(phenylsulfonyl)-7H-Pyrrolo[2,3-d]pyrimidine
• 7-(benzenesulfonyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine
• P14148
• SY322047
• DB-185872
• MFCD27942087
• AHDBGGPTLJKPCA-UHFFFAOYSA-N
• 7-benzenesulfonyl-5-iodo-7H-pyrrolo[2,3-d]pyrimidine
• CS-0056416
• AKOS025403333
• SCHEMBL1585180
• SB14061
• 7-(benzenesulfonyl)-5-iodopyrrolo[2,3-d]pyrimidine
• 1196662-07-3
• AS-52015

• MDL： MFCD27942087
• Inchi： 1S/C12H8IN3O2S/c13-11-7-16(12-10(11)6-14-8-15-12)19(17,18)9-4-2-1-3-5-9/h1-8H
• InChI Key： AHDBGGPTLJKPCA-UHFFFAOYSA-N
• SMILES： C1=NC=C2C(I)=CN(S(C3=CC=CC=C3)(=O)=O)C2=N1

Computed Properties

• Exact Mass: 384.93820g/mol
• Monoisotopic Mass: 384.93820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.9±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 538.6±53.0 °C at 760 mmHg
• Flash Point: 279.5±30.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

7-(benzenesulfonyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)